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Compound of Interest

Compound Name: D-[2-13C]Threose

Cat. No.: B584009

For researchers, scientists, and drug development professionals utilizing D-[2-13C]Threose,
adherence to proper disposal protocols is crucial for maintaining laboratory safety and
environmental compliance. While D-[2-13C]Threose is not classified as a hazardous
substance, and the Carbon-13 isotope is stable and non-radioactive, responsible chemical
management practices must be followed. This guide provides detailed, step-by-step
procedures for the safe disposal of D-[2-13C]Threose in its various forms.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of D-Threose is
fundamental to its safe handling and disposal. The isotopic label does not significantly alter
these properties.

Property Value
Molecular Formula C4aHsO4
Molecular Weight 120.10 g/mol [1][2][3]
Syrup or liquid (may be sold as an agueous
Appearance .
solution)[2][3][4]
B Very soluble in water; slightly soluble in alcohol;
Solubility ) ) )
practically insoluble in ether.[2]
Hazard Classification Not classified as hazardous|3]
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Disposal of D-[2-13C]Threose

The appropriate disposal method for D-[2-13C]Threose depends on its physical state (solid or

agueous solution) and the specific regulations of your institution and locality. Always consult

your institution's Environmental Health and Safety (EHS) department before proceeding with

any disposal method.[5][6]

Experimental Protocol for Disposal of Aqueous Solutions:

Consult Local Regulations: Before any disposal action, review your institution's policies and
local wastewater regulations for the disposal of non-hazardous chemical waste.[6][7] Some
institutions may have specific guidelines for isotopically labeled compounds, even if they are
non-radioactive.

Neutralize if Necessary: Ensure the pH of the D-[2-13C]Threose solution is between 5.5 and
9.5.[7] If the solution has been used in a buffered or acidic/basic medium, adjust the pH
accordingly using appropriate neutralizing agents.

Dilution: Dilute small quantities of the neutralized D-[2-13C]Threose solution with at least 20
parts water.[8]

Drain Disposal: Pour the diluted solution down the sanitary sewer, followed by a copious
amount of water to ensure it is thoroughly flushed from the plumbing system.[7][8]

Experimental Protocol for Disposal of Solid D-[2-13C]Threose:

Institutional Approval: Confirm with your institution's EHS department whether solid, non-
hazardous biochemicals can be disposed of in the regular solid waste stream.[5][6]

Packaging: If approved, ensure the D-[2-13C]Threose is in a securely sealed container. It is
good practice to double-bag the material.

Labeling: Clearly label the outer container as "Non-Hazardous Laboratory Waste" and
specify the contents (D-[2-13C]Threose).

Disposal: Dispose of the packaged solid waste in the designated laboratory trash containers
for non-hazardous materials.[6]
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Disposal of Empty Containers:
e Rinsing: Thoroughly rinse empty containers that held D-[2-13C]Threose with water.

o Rinsate Disposal: The rinsate can be disposed of down the sanitary sewer as described for

agueous solutions.[5]

o Container Disposal: Deface the label of the empty, rinsed container to prevent
misidentification and dispose of it in the regular trash or recycling, in accordance with your
facility's procedures.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-[2-
13C]Threose.
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Caption: Disposal workflow for D-[2-13C]Threose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for D-[2-
13C]Threose]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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